REACTION_CXSMILES
|
CN(C)C(=O)C.[NH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.[C:14]([O:22][CH3:23])(=[O:21])[C:15]#[C:16][C:17]([O:19][CH3:20])=[O:18]>CC([O-])=O.CC([O-])=O.[Pd+2].C(O)(=O)C>[NH:7]1[C:8]2[C:13](=[CH:12][CH:11]=[CH:10][CH:9]=2)[C:16]([C:17]([O:19][CH3:20])=[O:18])=[C:15]1[C:14]([O:22][CH3:23])=[O:21] |f:3.4.5|
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Name
|
|
Quantity
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144 mL
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Type
|
reactant
|
Smiles
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CN(C(C)=O)C
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Name
|
|
Quantity
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48.1 mL
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Type
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solvent
|
Smiles
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C(C)(=O)O
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Name
|
|
Quantity
|
2.94 mL
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Type
|
reactant
|
Smiles
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NC1=CC=CC=C1
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Name
|
|
Quantity
|
3.96 mL
|
Type
|
reactant
|
Smiles
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C(C#CC(=O)OC)(=O)OC
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Name
|
|
Quantity
|
0.723 g
|
Type
|
catalyst
|
Smiles
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CC(=O)[O-].CC(=O)[O-].[Pd+2]
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Control Type
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UNSPECIFIED
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Setpoint
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115 °C
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was degassed with O2 for 5 min
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Duration
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5 min
|
Type
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TEMPERATURE
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Details
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the reaction was cooled to ambient temperature
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Type
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FILTRATION
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Details
|
filtered through a pad of celite
|
Type
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ADDITION
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Details
|
diluted with EtOAc
|
Type
|
WASH
|
Details
|
washed with H2O
|
Type
|
WASH
|
Details
|
The organic was washed with brine
|
Type
|
DRY_WITH_MATERIAL
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Details
|
dried (MgSO4)
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Type
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FILTRATION
|
Details
|
filtered
|
Type
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CONCENTRATION
|
Details
|
concentrated
|
Type
|
CUSTOM
|
Details
|
The residue was purified by ISCO (0-50% EtOAc-hexanes: 120 g SiO2)
|
Reaction Time |
18 h |
Name
|
|
Type
|
product
|
Smiles
|
N1C(=C(C2=CC=CC=C12)C(=O)OC)C(=O)OC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: AMOUNT | 12.86 mmol | |
AMOUNT: MASS | 3 g | |
YIELD: PERCENTYIELD | 39.9% | |
YIELD: CALCULATEDPERCENTYIELD | 39.9% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |